Cas no 878411-82-6 (2-1,6,7-trimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide)

• Product Name: 2-1,6,7-trimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
• CAS No: 878411-82-6
• MF: C₁₅H₁₈N₆O₃
• MW: 330.341822147369
• CID: 5476628
• Update Time: 2025-07-01

2-1,6,7-trimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetamide, 1,2,4,8-tetrahydro-1,6,7-trimethyl-2,4-dioxo-8-(2-propen-1-yl)-
• 2-1,6,7-trimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

• Inchi： 1S/C15H18N6O3/c1-5-6-19-8(2)9(3)21-11-12(17-14(19)21)18(4)15(24)20(13(11)23)7-10(16)22/h5H,1,6-7H2,2-4H3,(H2,16,22)
• InChI Key： VUYZIDCEPUEABL-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CC=C)C1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-1,6,7-trimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

Professional Introduction to Compound with CAS No. 878411-82-6 and Product Name: 2-1,6,7-trimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

The compound in question, identified by the CAS number 878411-82-6, is a highly specialized molecule with a complex chemical structure. This compound belongs to the class of heterocyclic derivatives, featuring a unique arrangement of nitrogen and oxygen atoms that contribute to its distinctive chemical properties. The molecular formula and structural configuration of this compound make it a subject of significant interest in the field of pharmaceutical chemistry and medicinal biology.

The full product name, 2-1,6,7-trimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide, provides a detailed description of its chemical composition. The presence of multiple functional groups such as methyl groups, ketone groups, and an acetamide moiety suggests that this compound may exhibit a wide range of biological activities. Specifically, the imidazopyrimidine core is a known scaffold in drug discovery due to its ability to interact with various biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of such compounds with greater accuracy. The structural features of this molecule, particularly the propenyl substituent at the 8-position and the trimethyl group at the 1,6,7 positions, are critical for its interaction with biological receptors. These features contribute to its binding affinity and selectivity, making it a promising candidate for further investigation.

In the context of current research trends, this compound aligns with the growing interest in structure-based drug design. By leveraging high-throughput screening and virtual docking techniques, scientists have been able to identify novel compounds with therapeutic potential. The imidazopyrimidine derivative described here has shown promise in preliminary studies as a modulator of enzyme activity and receptor binding. This aligns with the broader goal of developing small-molecule inhibitors that can modulate key biological pathways involved in diseases such as cancer and inflammation.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic methodologies. Techniques such as multi-step organic synthesis, catalytic transformations, and protecting group strategies are employed to construct the desired framework accurately. The presence of multiple chiral centers in this molecule necessitates careful control over reaction conditions to ensure high enantiomeric purity. This is crucial for achieving optimal biological activity and minimizing potential side effects.

From a pharmacological perspective, the acetamide moiety in this compound suggests potential for analgesic and anti-inflammatory effects. Acetamides are well-known for their ability to interact with central nervous system receptors, making them valuable in the development of drugs targeting pain perception and inflammatory responses. Additionally, the ketone groups within the structure may contribute to its antioxidant properties, which are increasingly recognized for their role in preventing cellular damage caused by reactive oxygen species.

Current research is also exploring the potential applications of this compound in neurological disorders. The ability of imidazopyrimidine derivatives to cross the blood-brain barrier has made them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that compounds with similar structural motifs may modulate neurotransmitter release and receptor function, offering new avenues for therapeutic intervention.

The synthesis and characterization of this compound have been facilitated by advancements in analytical chemistry techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided invaluable insights into its molecular structure and conformational dynamics. These tools allow researchers to confirm the identity of functional groups and assess the purity of synthetic intermediates before proceeding to biological evaluation.

In conclusion, the compound with CAS number 878411-82-6 represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery. The latest research trends suggest that molecules like this could play a crucial role in addressing various therapeutic challenges by interacting with key biological targets. As synthetic methodologies continue to improve and computational tools become more sophisticated, compounds such as this will undoubtedly continue to attract attention from researchers worldwide.